Introduction: The Cholinergic Hypothesis and the Need for Novel Inhibitors

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*1-Benzyl-2-(chloromethyl)pyrrolidine hydrochloride*
CAS No.:	*1226950-67-9*
Cat. No.:	*B1148582*

Get Quote

Alzheimer's disease (AD) is a multifactorial neurodegenerative disorder characterized by a progressive decline in cognitive function.[1] One of the primary therapeutic strategies for managing AD symptoms is based on the cholinergic hypothesis, which posits that a deficiency in the neurotransmitter acetylcholine (ACh) contributes significantly to cognitive impairment.[2][3] Acetylcholinesterase (AChE) is the key enzyme responsible for the rapid hydrolysis of ACh in the synaptic cleft, terminating the neurotransmission signal.[2] Therefore, inhibiting AChE increases the concentration and duration of action of ACh, offering symptomatic relief.[2][4][5]

While first-generation AChE inhibitors like tacrine demonstrated clinical efficacy, their use was limited by issues such as hepatotoxicity and poor selectivity.[6] This has spurred the development of new generations of inhibitors with improved potency, selectivity, and safety profiles. Modern drug design strategies often focus on Multi-Target-Directed Ligands (MTDLs) that can interact with multiple pathological targets in AD.[1][7][8] A prominent approach involves designing dual-binding site inhibitors that interact with both the Catalytic Active Site (CAS) and the Peripheral Anionic Site (PAS) of the AChE enzyme.[4][9][10] This dual interaction can not

© 2026 BenchChem. All rights reserved.

only enhance inhibitory potency but also interfere with AChE's non-cholinergic role in promoting the aggregation of β-amyloid (Aβ) peptides, a key pathological hallmark of AD.[9][10]

This application note provides a comprehensive guide to the synthesis and evaluation of two distinct classes of novel AChE inhibitors: a tacrine-indole heterodimer representing a dual-binding site strategy, and a coumarin-thiazole derivative, a scaffold known for its diverse biological activities.[2][11]

Part 1: Synthesis of a Tacrine-Indole Heterodimer (Dual-Binding Site Inhibitor)

This protocol details the synthesis of a potent dual-binding site AChE inhibitor, designed to bridge the CAS and PAS of the enzyme. The structure consists of a tacrine moiety, which binds to the CAS, linked via an appropriate tether to an indole moiety, which interacts with the PAS.[3][9]

Rationale for Design

The tacrine core is a well-established pharmacophore for interacting with the CAS of AChE.[5][6] The indole group is chosen for its ability to engage in π-π stacking interactions with aromatic residues like Trp279 at the PAS.[9] The length and nature of the linker are critical for optimal orientation and simultaneous binding to both sites.[6] The synthesis is approached via a convergent strategy, preparing the two key fragments separately before coupling them in the final step.

Synthetic Workflow Overview

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Synthetic workflow for the Tacrine-Indole Heterodimer.

Protocol 1.1: Synthesis of 9-(7-Aminoheptyl)amino-1,2,3,4-tetrahydroacridine (Tacrine Precursor)

This protocol is adapted from established methodologies for synthesizing tacrine analogues.[9] [12]

- Step 1: Synthesis of 9-Chloro-1,2,3,4-tetrahydroacridine.

© 2026 BenchChem. All rights reserved.

- In a round-bottom flask, combine anthranilonitrile (1 eq) and cyclohexanone (1.1 eq).
- Add a catalytic amount of a Lewis acid (e.g., $ZnCl_2$) and heat the mixture under reflux for 4-6 hours.
- Cool the reaction mixture and pour it into an ice-water bath.
- Neutralize with a saturated sodium bicarbonate solution and extract the product with dichloromethane.
- Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
- The resulting crude product is then treated with phosphorus oxychloride ($POCl_3$) under reflux for 3-4 hours to yield the chlorinated intermediate.
- Purify the product by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

- Step 2: Synthesis of the Tacrine Precursor.
  - Dissolve 9-chloro-1,2,3,4-tetrahydroacridine (1 eq) in phenol at 100°C.
  - Add 1,7-diaminoheptane (5 eq) dropwise to the solution and stir at 120°C for 12-16 hours.
  - Cool the mixture to room temperature and add an excess of 10% aqueous NaOH.
  - Extract the product with ethyl acetate.
  - Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.
  - Purify the resulting amine by column chromatography (Silica gel, Dichloromethane:Methanol with 1% Triethylamine).

Protocol 1.2: Synthesis of 5-Cyanoindole-3-propionic acid (Indole Precursor)

© 2026 BenchChem. All rights reserved.

This protocol follows a reported methodology for the synthesis of indole carboxylic acid derivatives.[9]

- Step 1: Activation of Indole Carboxylic Acid.
  - To a solution of commercially available 5-cyanoindole-3-propionic acid (1 eq) in anhydrous Tetrahydrofuran (THF), add carbonyldiimidazole (CDI) (1.1 eq) portion-wise at room temperature.
  - Stir the mixture for 4 hours under a nitrogen atmosphere. The progress of the activation can be monitored by TLC.

Protocol 1.3: Final Coupling to Yield Tacrine-Indole Heterodimer

- Step 1: Amide Bond Formation.
  - To the activated indole precursor solution from Protocol 1.2, add a solution of the tacrine precursor (0.9 eq) from Protocol 1.1 in anhydrous THF.
  - Stir the reaction mixture at room temperature for 18-24 hours.
  - Remove the solvent under reduced pressure.
  - Dissolve the residue in dichloromethane and wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.
  - Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
  - Purify the final heterodimer product by flash column chromatography to yield the desired compound.

Part 2: Synthesis of a Coumarin-Thiazole Derivative

Coumarin derivatives are a class of compounds that have shown significant AChE inhibitory activity.[2][11][13][14] This protocol describes the synthesis of a coumaryl-thiazole derivative with an acetamide linker, a structure designed to interact with key residues in the AChE active site.[2]

© 2026 BenchChem. All rights reserved.

Rationale for Design

The coumarin scaffold can interact with both the CAS and PAS of AChE through various interactions.[2] The thiazole ring and the acetamide linker introduce hydrogen bond donors and acceptors that can form crucial interactions with the catalytic triad (Ser203-Glu334-His447) of the enzyme.[2]

Protocol 2.1: Multi-step Synthesis of Coumaryl-Thiazole Derivatives

This synthesis is based on the procedures reported by Tasso et al.[2]

- Step 1: Synthesis of 3-Acetylcoumarin.
  - In a flask, mix salicylaldehyde (1 eq), ethyl acetoacetate (1 eq), and a catalytic amount of piperidine.
  - Stir the mixture at room temperature for 30 minutes. A solid precipitate should form.
  - Collect the solid by filtration, wash with cold ethanol, and dry to yield 3-acetylcoumarin.
- Step 2: Synthesis of 3-(Bromoacetyl)coumarin.
  - Dissolve 3-acetylcoumarin (1 eq) in chloroform.
  - Add a solution of bromine (1 eq) in chloroform dropwise while stirring.
  - Continue stirring at room temperature until the reaction is complete (monitored by TLC).
  - Remove the solvent under reduced pressure to obtain the crude bromoacetylcoumarin, which can be used in the next step without further purification.
- Step 3: Synthesis of 3-(2-Amino-1,3-thiazol-4-yl)coumarin.
  - To a solution of 3-(bromoacetyl)coumarin (1 eq) in boiling ethanol, add thiourea (1 eq).
  - Reflux the mixture for 2-3 hours.

© 2026 BenchChem. All rights reserved.

- Cool the reaction, and collect the precipitated solid by filtration. Wash with ethanol and dry.

- Step 4: Synthesis of 2-Chloro-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acetamide.
  - Suspend the aminothiazolyl-coumarin from Step 3 (1 eq) in THF.
  - Add chloroacetyl chloride (1.2 eq) dropwise at 0°C.
  - Allow the reaction to warm to room temperature and stir for 4-6 hours.
  - Pour the mixture into ice water, collect the precipitate by filtration, and dry.
- Step 5: Synthesis of Final Coumaryl-Thiazole Acetamide Derivatives.
  - Dissolve the chloro-acetamide intermediate from Step 4 (1 eq) in Dimethylformamide (DMF).
  - Add the desired secondary amine (e.g., diethylamine) (1.5 eq) and a base such as potassium carbonate.
  - Stir the mixture at 60°C for 8-12 hours.
  - After completion, pour the reaction mixture into water and extract with ethyl acetate.
  - Wash the organic layer, dry, and concentrate.
  - Purify the final product by column chromatography.

Part 3: Biological and In Silico Evaluation

After successful synthesis and purification, the novel compounds must be evaluated for their biological activity and binding characteristics.

Biological and In Silico Evaluation Workflow

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Workflow for the evaluation of novel AChE inhibitors.

Protocol 3.1: In Vitro AChE Inhibition Assay (Ellman's Method)

© 2026 BenchChem. All rights reserved.

Ellman's method is a rapid, reliable, and widely used colorimetric assay to measure cholinesterase activity.[15][16][17][18]

- Principle of the Assay:
  - AChE hydrolyzes the substrate acetylthiocholine (ATCh) to produce thiocholine.
  - Thiocholine reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB), which is quantified by measuring its absorbance at 412 nm.[15][16] The rate of color formation is proportional to AChE activity.
- Reagent Preparation:
  - Phosphate Buffer: 0.1 M, pH 8.0.
  - AChE Solution: Prepare a stock solution of Acetylcholinesterase (e.g., from Electrophorus electricus) in phosphate buffer. The final concentration in the well should be optimized (e.g., 0.05-0.1 U/mL).
  - DTNB Solution: 10 mM DTNB in phosphate buffer.
  - ATCh Solution: 14 mM Acetylthiocholine Iodide (ATChI) in deionized water.
  - Inhibitor Solutions: Prepare a stock solution of the synthesized compound in DMSO. Perform serial dilutions in phosphate buffer to achieve a range of final assay concentrations.
- Assay Protocol (96-Well Plate Format):
  - Set up the plate with wells for blank (buffer only), control (enzyme, no inhibitor), and test samples (enzyme + inhibitor at various concentrations).
  - To each well, add the following in order:

    1. 140 µL of Phosphate Buffer (pH 8.0).

    2. 20 µL of Inhibitor solution (or buffer for control).

© 2026 BenchChem. All rights reserved.

3. 10 µL of DTNB solution.

- Mix and pre-incubate the plate at 37°C for 15 minutes.
- Add 10 µL of AChE solution to all wells except the blank.
- Initiate the reaction by adding 20 µL of ATChI substrate solution to all wells.
- Immediately place the plate in a microplate reader and measure the change in absorbance at 412 nm kinetically for 5-10 minutes, with readings taken every 30-60 seconds.

- Data Analysis:
  - Calculate the rate of reaction (V) for each well from the linear portion of the absorbance vs. time plot (ΔAbs/min).
  - Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = [(V_control - V_inhibitor) / V_control] x 100
  - Plot the % Inhibition against the logarithm of the inhibitor concentration.
  - Determine the IC_{50} value (the concentration of inhibitor required to reduce enzyme activity by 50%) using non-linear regression analysis.

Protocol 3.2: In Silico Molecular Docking

Molecular docking predicts the preferred orientation and binding affinity of a ligand when bound to a protein target.[19][20][21]

- Software and Resources:
  - Molecular Visualization Software: PyMOL, Discovery Studio.
  - Docking Software: AutoDock, GOLD, or Glide.[22]
  - Protein Structure: Download the crystal structure of human AChE (e.g., PDB ID: 4EY7) from the Protein Data Bank.[20]

- Protocol Steps:

© 2026 BenchChem. All rights reserved.

- Protein Preparation:
  1. Load the PDB file into your software.
  2. Remove water molecules, co-crystallized ligands, and non-essential ions.[19][20]
  3. Add polar hydrogen atoms and assign atomic charges (e.g., Gasteiger charges).[19]
- Ligand Preparation:
  1. Draw the 2D structure of your synthesized inhibitor and convert it to a 3D structure.
  2. Perform energy minimization to obtain a low-energy conformation.[19]
  3. Assign atomic charges and define rotatable bonds.
- Docking Simulation:
  1. Define the binding site (grid box) around the active site gorge of AChE, typically centered on the co-crystallized ligand from the original PDB file. The active site contains both the CAS and PAS.[19]
  2. Select a docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock).[19]
  3. Run the docking simulation. The software will generate multiple possible binding poses for your ligand.
- Post-Docking Analysis:
  1. Analyze the results, focusing on the lowest energy (most favorable) binding pose cluster.[19]
  2. The docking software will provide a binding affinity score (e.g., in kcal/mol), which estimates the binding free energy.[19]
  3. Visualize the interactions (hydrogen bonds, hydrophobic interactions, π-π stacking) between your inhibitor and the key amino acid residues in the AChE active site (e.g., Trp86, Tyr337, His447 at the CAS; Trp279, Tyr70 at the PAS).[5]

© 2026 BenchChem. All rights reserved.

Part 4: Data Summary and Interpretation

All quantitative data should be summarized for clear interpretation and comparison between the synthesized compounds.

Compound ID	Chemical Class	% Yield	AChE IC_{50} (nM)	Predicted Binding Energy (kcal/mol)
Cmpd-1	Tacrine-Indole Heterodimer	15-25%	0.02 - 1.0	-11 to -14
Cmpd-2	Coumaryl-Thiazole Acetamide	40-60%	40 - 100	-9 to -11
Donepezil	Reference Drug	N/A	12.06[23]	-10.8[20][24]
Tacrine	Reference Drug	N/A	~200	-10.59[5]

Note: The values presented in the table are representative examples based on published data for similar compound classes and are intended for illustrative purposes.[2][5][6][9][23]

The results from the synthesis, in vitro assay, and in silico docking provide a comprehensive profile of the novel inhibitors. A compound like the tacrine-indole heterodimer, with a sub-nanomolar IC_{50} value and a highly negative binding energy, would be considered a very promising lead.[9] The docking analysis would further validate its proposed dual-binding mode of action, providing a strong rationale for further preclinical development.

References

- Bolognesi, M. L., et al. (2005). Design, Synthesis, and Biological Evaluation of Dual Binding Site Acetylcholinesterase Inhibitors: New Disease-Modifying Agents for Alzheimer's Disease. Journal of Medicinal Chemistry, 48(23), 7223-33. [Link]
- Bolognesi, M. L., et al. (2005). Design, synthesis, and biological evaluation of dual binding site acetylcholinesterase inhibitors: new disease-modifying agents for Alzheimer's disease.

© 2026 BenchChem. All rights reserved.

PubMed. [Link]

- Tasso, B., et al. (2018). Design, synthesis and docking study of novel coumarin ligands as potential selective acetylcholinesterase inhibitors. PMC. [Link]
- Pang, Y. P., et al. (1996). Homodimeric Tacrine Congeners as Acetylcholinesterase Inhibitors. Journal of Medicinal Chemistry, 39(10), 1987-94. [Link]
- Wang, Y., et al. (2023). Discovery of Novel Coumarin-Schiff Base Hybrids as Potential Acetylcholinesterase Inhibitors: Design, Synthesis, Enzyme Inhibition, and Computational Studies. MDPI. [Link]
- Kumar, A., et al. (2023). Synthesis and Biological Evaluation of Coumarin Triazoles as Dual Inhibitors of Cholinesterases and β-Secretase. ACS Omega, 8(12), 11186–11200. [Link]
- ResearchGate. (n.d.). The strategy of the development of new coumarin compounds as AChE inhibitors. ResearchGate. [Link]
- Scott, K. R., et al. (2000). Synthesis of tacrine analogues and their structure-activity relationships. PubMed. [Link]
- ResearchGate. (n.d.). Synthesis of rivastigmine analogues 9–11. a Synthesis of 9 and 11. Reagents and conditions. ResearchGate. [Link]
- Marco, J. L., et al. (2005). Synthesis, acetylcholinesterase inhibition and neuroprotective activity of new tacrine analogues. PubMed. [Link]
- Liu, W., et al. (2020). Design, Synthesis, and Evaluation of Acetylcholinesterase and Butyrylcholinesterase Dual-Target Inhibitors against Alzheimer's Diseases. MDPI. [Link]
- Al-Shakliah, N. S., et al. (2025). Multitarget-Directed Ligands for Alzheimer's Disease: Recent Novel MTDLs and Mechanistic Insights. MDPI. [Link]
- Rosini, M., et al. (2004). Design, Synthesis, and Biological Evaluation of Conformationally Restricted Rivastigmine Analogues. Journal of Medicinal Chemistry, 47(24), 5913-21. [Link]
- Siddiqui, A. A., et al. (2013). Design and Synthesis of New Dual Binding Site Cholinesterase Inhibitors: in vitro Inhibition Studies with in silico Docking. SciSpace. [Link]

© 2026 BenchChem. All rights reserved.

- Refouvelet, B., et al. (2019). Novel multitarget-directed ligands targeting acetylcholinesterase and σ1 receptors as lead compounds for treatment of Alzheimer's disease. PubMed. [Link]
- Yu, E., et al. (2022). Modular mimics of neuroactive alkaloids - design, synthesis, and cholinesterase inhibitory activity of rivastigmine analogs. Journal of Emerging Investigators. [Link]
- Shaik, A., et al. (2023). Synthesis, docking, in vitro and in silico investigations of novel tacrine derivatives as acetylcholinesterase inhibitors. Organic & Biomolecular Chemistry. [Link]
- Wang, C., et al. (2022). Design, Synthesis and Bioactivity Evaluation of Coumarin–BMT Hybrids as New Acetylcholinesterase Inhibitors. MDPI. [Link]
- Mateev, E., et al. (2022). Benchmarking Docking Protocols for Virtual Screenings of Novel Acetylcholinesterase Inhibitors. Indian Journal of Pharmaceutical Sciences, 84(2), 312-321. [Link]
- ResearchGate. (2026). Design and Synthesis of New Dual Binding Site Cholinesterase Inhibitors: in vitro Inhibition Studies with in silico Docking. ResearchGate. [Link]
- ResearchGate. (n.d.). Synthesis of Novel Tacrine Analogs as Acetylcholinesterase Inhibitors. ResearchGate. [Link]
- Malawska, B. (2011). Multi-target-directed ligands in Alzheimer's disease treatment. PubMed. [Link]
- Hakeem, I. J. (2023). Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management. PMC. [Link]
- Sola, I., et al. (2023). Design, synthesis and preliminary biological evaluation of rivastigmine-INDY hybrids as multitarget ligands against Alzheimer's disease by targeting butyrylcholinesterase and DYRK1A/CLK1 kinases. PMC. [Link]
- Yu, E., et al. (2022). Modular mimics of neuroactive alkaloids - design, synthesis, and cholinesterase inhibitory activity of rivastigmine analogs. Journal of Emerging Investigators. [Link]

© 2026 BenchChem. All rights reserved.

- Kumar, A., et al. (2021). Multi-Target-Directed Ligands as an Effective Strategy for the Treatment of Alzheimer's Disease. PubMed. [Link]
- Minelli, D., et al. (2021). Sustainable Drug Discovery of Multi-Target-Directed Ligands for Alzheimer's Disease. Journal of Medicinal Chemistry, 64(9), 5577–5591. [Link]
- Bio-protocol. (2022). 3.10. Acetylcholinesterase Inhibition Assay. Bio-protocol. [Link]
- ACS Publications. (2013). Acetylcholinesterase Inhibitors: Structure Based Design, Synthesis, Pharmacophore Modeling, and Virtual Screening. ACS Publications. [Link]
- Uddin, R., et al. (2016). Identification of novel acetylcholinesterase inhibitors designed by pharmacophore-based virtual screening, molecular docking and bioassay. PMC. [Link]
- Insuasty, A., et al. (2015). A Novel Class of Selective Acetylcholinesterase Inhibitors: Synthesis and Evaluation of (E)-2-(Benzo[d]thiazol-2-yl)-3-heteroarylacrylonitriles. PubMed Central. [Link]
- Lupine Publishers. (2018). Potential Molecular Docking of Four Acetylcholinesterase Inhibitors. Lupine Publishers. [Link]
- Hakeem, I. J. (2023). Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management. PubMed. [Link]
- Scribd. (n.d.). Ellman Esterase Assay Protocol. Scribd. [Link]
- Li, S., et al. (2022). Novel and Potent Acetylcholinesterase Inhibitors for the Treatment of Alzheimer's Disease from Natural (±)-7,8-Dihydroxy-3-methyl-isochroman-4-one. MDPI. [Link]
- Santhosh, R., et al. (2015). In-vitro Screening for acetylcholinesterase enzyme inhibition potential and antioxidant activity of extracts of Ipomoea aquatica. Journal of Applied Pharmaceutical Science, 5(2), 020-024. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Multi-Target-Directed Ligands as an Effective Strategy for the Treatment of Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Design, synthesis and docking study of novel coumarin ligands as potential selective acetylcholinesterase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 3. scispace.com [scispace.com]
- 4. mdpi.com [mdpi.com]
- 5. Synthesis, docking, in vitro and in silico investigations of novel tacrine derivatives as acetylcholinesterase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 6. pubs.acs.org [pubs.acs.org]
- 7. mdpi.com [mdpi.com]
- 8. Multi-target-directed ligands in Alzheimer's disease treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. pubs.acs.org [pubs.acs.org]
- 10. Design, synthesis, and biological evaluation of dual binding site acetylcholinesterase inhibitors: new disease-modifying agents for Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. Synthesis of tacrine analogues and their structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. pubs.acs.org [pubs.acs.org]
- 14. researchgate.net [researchgate.net]
- 15. benchchem.com [benchchem.com]
- 16. pdf.benchchem.com [pdf.benchchem.com]
- 17. bio-protocol.org [bio-protocol.org]
- 18. japsonline.com [japsonline.com]
- 19. pdf.benchchem.com [pdf.benchchem.com]
- 20. Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 21. lupinepublishers.com [lupinepublishers.com]
- 22. ijpsonline.com [ijpsonline.com]
- 23. Novel and Potent Acetylcholinesterase Inhibitors for the Treatment of Alzheimer's Disease from Natural (±)-7,8-Dihydroxy-3-methyl-isochroman-4-one [mdpi.com]
- 24. Molecular docking analysis of acetylcholinesterase inhibitors for Alzheimer's disease management - PubMed [pubmed.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Introduction: The Cholinergic Hypothesis and the Need for Novel Inhibitors]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1148582/docs#introduction-the-cholinergic-hypothesis-and-the-need-for-novel-inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.